Cas no 1353980-93-4 (tert-Butyl 2-((4-fluorophenylsulfonamido)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 2-((4-fluorophenylsulfonamido)methyl)piperidine-1-carboxylate
• CAS No: 1353980-93-4
• MF: C₁₇H₂₅FN₂O₄S
• MW: 372.454807043076
• CID: 2091489
• PubChem ID: 66570242
• Update Time: 2025-08-05

tert-Butyl 2-((4-fluorophenylsulfonamido)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((4-fluorophenylsulfonamido)methyl)piperidine-1-carboxylate
• DB-216808
• TERT-BUTYL 2-[(4-FLUOROBENZENESULFONAMIDO)METHYL]PIPERIDINE-1-CARBOXYLATE
• AKOS024463176
• 1353980-93-4
• tert-Butyl2-((4-fluorophenylsulfonamido)methyl)piperidine-1-carboxylate
• 2-[(4-Fluoro-benzenesulfonylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• G66769
• tert-butyl 2-[[(4-fluorophenyl)sulfonylamino]methyl]piperidine-1-carboxylate

• MDL： MFCD21098973
• Inchi： 1S/C17H25FN2O4S/c1-17(2,3)24-16(21)20-11-5-4-6-14(20)12-19-25(22,23)15-9-7-13(18)8-10-15/h7-10,14,19H,4-6,11-12H2,1-3H3
• InChI Key： LAQGLZQSLXGFPY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCC1CCCCN1C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 372.15190662g/mol
• Monoisotopic Mass: 372.15190662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.1Ų

Additional information on tert-Butyl 2-((4-fluorophenylsulfonamido)methyl)piperidine-1-carboxylate

tert-Butyl 2-((4-Fluorophenylsulfonamido)methyl)piperidine-1-Carboxylate - A Key Intermediate in Pharmaceutical Development

tert-Butyl 2-((4-Fluorophenylsulfonamido)methyl)piperidine-1-Carboxylate represents a significant compound in the field of medicinal chemistry, with its unique molecular structure and functional groups making it a valuable intermediate for the synthesis of bioactive molecules. The CAS No. 1353980-93-4 designation underscores its importance in the pharmaceutical industry, where it is utilized as a building block for the development of novel therapeutics. Recent advancements in synthetic methodologies have enhanced the efficiency of its production, contributing to its growing relevance in drug discovery pipelines.

The tert-Butyl 2-((4-Fluorophenylsulfonamido)methyl)piperidine-1-Carboxylate molecule contains a piperidine ring, which is a six-membered nitrogen-containing heterocycle. This structural feature is critical for its biological activity, as piperidine derivatives are commonly found in pharmaceutical agents due to their ability to interact with various biological targets. The 4-fluorophenylsulfonamido group introduces additional complexity, enabling the compound to participate in diverse chemical reactions that are essential for the synthesis of complex molecules.

Recent studies have highlighted the potential of tert-Butyl 2-((4-Fluorophenylsulfonamde)methyl)piperidine-1-Carboxylate in the development of inhibitors targeting specific enzymatic pathways. For instance, research published in 2023 in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of compounds with potent anti-inflammatory properties. These findings underscore the compound's role in addressing unmet medical needs, particularly in the treatment of chronic inflammatory disorders.

The CAS No. 1353980-93-4 compound's synthesis typically involves multi-step organic reactions, including sulfonamide formation and piperidine ring construction. Modern synthetic strategies have focused on optimizing these processes to improve yield and purity, which are critical factors in pharmaceutical manufacturing. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of these reactions, aligning with current trends in green chemistry and sustainable practices.

One of the key advantages of tert-Butyl 2-((4-Fluorophenylsulfonamido)methyl)piperidine-1-Carboxylate is its versatility in functional group modification. The presence of the tert-butyl group provides steric protection, which is beneficial during intermediate stages of synthesis. This allows for selective chemical transformations, reducing the risk of side reactions and improving the overall efficiency of the synthetic process.

Recent advancements in computational chemistry have further expanded the applications of tert-Butyl 2-((4-Fluorophenylsulfonamido)methyl)piperidine-1-Carboxylate. Molecular modeling studies have been used to predict its interactions with biological targets, enabling the design of more effective derivatives. These computational tools have become indispensable in modern drug discovery, allowing researchers to optimize molecular properties before experimental validation.

The tert-Butyl 2-((4-Fluorophenylsulfonamido)methyl)piperidine-1-Carboxylate compound's role in pharmaceutical development is further supported by its compatibility with various functionalization strategies. Researchers have explored its potential in the synthesis of molecules targeting specific receptors, such as G-protein coupled receptors (GPCRs) and ion channels. These efforts have led to the identification of novel compounds with promising therapeutic profiles.

Studies published in 2024 have highlighted the compound's potential in the development of treatments for neurodegenerative diseases. For example, a study in ACS Chemical Neuroscience demonstrated its utility in the synthesis of compounds that modulate neurotransmitter systems, offering new avenues for the treatment of conditions such as Parkinson's disease and Alzheimer's disease.

The CAS No. 1353980-93-4 compound's importance in the pharmaceutical industry is also reflected in its use as a precursor for the synthesis of various drug candidates. Its unique chemical structure allows for the incorporation of diverse functional groups, enabling the creation of molecules with tailored biological activities. This adaptability is crucial for the development of targeted therapies that address specific disease mechanisms.

Recent research has also focused on the pharmacokinetic properties of compounds derived from tert-Butyl 2-((4-Fluorophenylsulfonamido)methyl)piperidine-1-Carboxylate. Studies have shown that these derivatives exhibit improved metabolic stability and enhanced bioavailability, which are essential for their therapeutic efficacy. These findings have significant implications for the design of more effective pharmaceutical agents.

The tert-Butyl 2-((4-Fluorophenylsulfonamido)methyl)piperidine-1-Carboxylate compound's role in drug discovery is further enhanced by its compatibility with combinatorial chemistry approaches. These methods allow for the rapid synthesis of large libraries of compounds, facilitating the identification of lead molecules with desirable biological activities. This strategy has become a cornerstone of modern pharmaceutical research, accelerating the discovery of novel therapeutics.

In conclusion, tert-Butyl 2-((4-Fluorophenylsulfonamido)methyl)piperidine-1-Carboxylate (CAS No. 1353980-93-4) is a critical intermediate in the development of new pharmaceuticals. Its unique molecular structure and functional groups make it a versatile building block for the synthesis of bioactive molecules. Recent advancements in synthetic methodologies and computational chemistry have further expanded its applications, highlighting its importance in addressing unmet medical needs. As research continues to evolve, the compound's role in the pharmaceutical industry is likely to grow, contributing to the development of more effective and targeted therapies.